Cas no 93129-56-7 (ethyl 1,3oxazolo4,5-bpyridine-2-carboxylate)

• Product Name: ethyl 1,3oxazolo4,5-bpyridine-2-carboxylate
• CAS No: 93129-56-7
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 1032478
• PubChem ID: 13353749
• Update Time: 2025-04-20

ethyl 1,3oxazolo4,5-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl oxazolo[4,5-b]pyridine-2-carboxylate
• Ethyl [1,3]oxazolo[4,5-b]pyridine-2-carboxylate
• Oxazolo[4,5-b]pyridine-2-carboxylic acid ethyl ester
• DTXSID20538017
• EN300-127422
• Ethyloxazolo[4,5-b]pyridine-2-carboxylate
• 93129-56-7
• DB-351660
• Oxazolo[4,5-b]pyridine-2-carboxylic acid, ethyl ester
• ethyl 1,3oxazolo4,5-bpyridine-2-carboxylate

• MDL： MFCD13195427
• Inchi： 1S/C9H8N2O3/c1-2-13-9(12)8-11-7-6(14-8)4-3-5-10-7/h3-5H,2H2,1H3
• InChI Key： KRPJHFZZVZJQES-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=NC2=C1C=CC=N2

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 297.4±32.0 °C at 760 mmHg
• Flash Point: 133.7±25.1 °C
• Refractive Index: 1.58
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

ethyl 1,3oxazolo4,5-bpyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazolopyridines